Cas no 124569-76-2 (1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-methoxyphenyl)-)

• Product name: 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-methoxyphenyl)-
• CAS No: 124569-76-2
• MF: C₁₆H₁₂N₄O₂
• MW: 292.29208278656
• CID: 217257
• PubChem ID: 3079200

1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-a]phthalazin-3-one
• 2-(4-Methoxyphenyl)-1,2,4-triazolo(3,4-a)phthalazin-3(2H)-one
• 124569-76-2
• DTXSID40154435
• 1,2,4-Triazolo(3,4-a)phthalazin-3(2H)-one, 2-(4-methoxyphenyl)-

• Inchi： InChI=1S/C16H12N4O2/c1-22-13-8-6-12(7-9-13)19-16(21)20-15(18-19)14-5-3-2-4-11(14)10-17-20/h2-10H,1H3
• InChI Key： YSWIMZMBBZSYDI-UHFFFAOYSA-N
• SMILES： COC1C=CC(N2N=C3C4=CC=CC=C4C=NN3C2=O)=CC=1

Computed Properties

• Exact Mass: 292.09616
• Monoisotopic Mass: 292.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 476.8°Cat760mmHg
• Flash Point: 242.2°C
• Refractive Index: 1.71
• PSA: 57.5